Cas no 2680686-23-9 (benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate)

• Product Name: benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate
• CAS No: 2680686-23-9
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5621996
• PubChem ID: 165932057
• Update Time: 2025-06-30

benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate
• EN300-28297110
• 2680686-23-9
• benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate

• Inchi： 1S/C20H24N2O3/c23-19-10-12-22(13-11-19)18-8-6-16(7-9-18)14-21-20(24)25-15-17-4-2-1-3-5-17/h1-9,19,23H,10-15H2,(H,21,24)
• InChI Key： MLKOQBUFJRNQDC-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(CNC(=O)OCC3C=CC=CC=3)=CC=2)CC1

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate

Benzyl N-{4-(4-Hydroxypiperidin-1-yl)phenylmethyl}carbamate: A Comprehensive Overview

Benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate, also known by its CAS registry number 2680686-23-9, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique chemical structure and promising bioactive properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate consists of a benzyl group attached to a carbamate moiety, which is further connected to a 4-hydroxypiperidine ring. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, contributing to its potential as a drug candidate. The presence of the hydroxypiperidine ring introduces additional flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the key intermediates, such as the 4-hydroxypiperidine derivative, through multi-step reactions involving ring-closing metathesis and nucleophilic substitutions. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of pharmacological activity, benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate has shown promising results in preclinical studies. It exhibits selective inhibition of certain enzymes, making it a potential candidate for treating conditions such as inflammation and neurodegenerative diseases. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in pain management.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound. Molecular docking studies have revealed that the hydroxypiperidine moiety plays a critical role in binding to target proteins, while the benzyl group contributes to membrane permeability. These insights have guided the design of analogs with improved pharmacokinetic profiles.

From an industrial perspective, the synthesis and characterization of benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate have been optimized to meet regulatory standards. Quality control measures ensure high purity levels, which are essential for both research and potential commercial applications.

In conclusion, benzyl N-{4-(4-hydroxypiperidin-1-yl)phenylmethyl}carbamate (CAS No. 2680686-23-9) represents a cutting-edge compound with diverse applications in drug discovery and development. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a valuable tool in addressing unmet medical needs.